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Abstract: This document provides a comprehensive protocol for studying the reinforcing
properties of RTI-113, a potent and selective dopamine reuptake inhibitor, using the
intravenous self-administration (IVSA) paradigm in rodents. The following sections detail the
necessary surgical procedures, apparatus setup, and a step-by-step guide for the acquisition
and maintenance of RTI-113 self-administration. This protocol is designed to be a valuable
resource for researchers investigating the abuse potential and therapeutic applications of novel
psychoactive compounds.

Subject and Housing

1.1 Subjects: Adult male Sprague-Dawley rats (250-300g) are commonly used for this
paradigm. Upon arrival, animals should be single-housed to protect the impending surgical
implant.[1]

1.2 Housing Conditions: Rats should be housed in a temperature and humidity-controlled
vivarium with a 12-hour light/dark cycle.[1] Standard chow and water are available ad libitum in
the home cages throughout the experiment.[1]
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Surgical Procedure: Intravenous Catheter
Implantation

Aseptic surgical techniques are crucial for the success and longevity of intravenous self-
administration studies.[2]

2.1 Pre-operative Preparation:
» Anesthesia: Anesthetize the rat using isoflurane (5% for induction, 2-3% for maintenance).[3]

e Analgesia and Antibiotics: Administer a pre-operative analgesic (e.g., Ketoprofen, 5 mg/kg,
s.c.) and an antibiotic (e.g., Cefazolin, 160 mg/kg, s.c.) to manage pain and prevent
infection.[2][3]

o Surgical Site Preparation: Shave the area on the back between the scapulae and the ventral
neck region over the right jugular vein.[3] Disinfect the shaved areas with a betadine-alcohol
solution.[3]

2.2 Catheter Implantation:

» Adetailed, step-by-step protocol for jugular vein catheterization is available and should be
followed meticulously. This procedure involves creating a subcutaneous tunnel from the back
to the neck, isolating the jugular vein, inserting the catheter, and securing it in place. The
distal end of the catheter is externalized on the back of the rat.[3]

2.3 Post-operative Care:

o Flush the catheter daily with a heparinized saline solution to maintain patency.[2] A solution
of heparin (10-20 U/mL) in sterile saline is recommended.[4]

o Administer post-operative analgesics for at least 48 hours.

» Allow the animals to recover for a minimum of 5-7 days before initiating behavioral
procedures.

Apparatus
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3.1 Operant Conditioning Chambers:

o Standard operant conditioning chambers for rats (e.g., Med Associates, Coulbourn
Instruments) should be used.[5]

o Each chamber should be housed within a sound-attenuating cubicle equipped with a
ventilation fan.[6][7]

e The chamber must contain:

[¢]

Two response levers (one "active,” one "inactive").[7]

[e]

A stimulus light located above the active lever.[8]

[e]

A syringe pump for intravenous drug delivery.[6][9]

o

A liquid swivel and tether system to connect the syringe pump to the rat's catheter,
allowing for free movement.[10]

Experimental Protocol: RTI-113 Self-Administration
4.1 Drug Preparation:

* RTI-113 (33-(4-chlorophenyl)tropane-23-carboxylic acid phenyl ester hydrochloride) should
be dissolved in sterile 0.9% saline. The solution should be prepared fresh daily.

4.2 Acquisition of RTI-113 Self-Administration:

e Habituation: For 2-3 days prior to training, habituate the rats to the operant chambers for 30-
60 minutes each day. During this phase, the levers are retracted, and no infusions are
delivered.

e Initial Training (Fixed Ratio 1 Schedule):
o Begin with daily 2-hour sessions.

o Aresponse on the active lever results in a single intravenous infusion of RTI-113 (a
starting dose of 0.01 mg/kg/infusion can be effective).[11]
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o Each infusion should be paired with the presentation of a conditioned stimulus (e.qg.,
illumination of the stimulus light for 20 seconds).[12]

o A 20-second time-out period follows each infusion, during which responses are recorded
but have no programmed consequences.[1]

o Responses on the inactive lever are recorded but do not result in an infusion or stimulus
presentation.

o Training continues until the rat demonstrates stable responding, typically defined as
receiving at least 10 infusions per session for three consecutive days with at least 80% of
responses on the active lever.[1]

4.3 Maintenance of Responding (Second-Order Schedule of Reinforcement):

» To study drug-seeking behavior more rigorously, a second-order schedule can be
implemented.[12][13]

e Schedule Parameters: A commonly used schedule is a Fixed Interval 15 minutes (FR 10:S).
[12]

o Under this schedule, every 10th response on the active lever (FR10) results in the brief
presentation of the conditioned stimulus (S) (e.g., a 2-second light flash).[12][14]

o The first FR10 completion after a 15-minute interval has elapsed results in both the
conditioned stimulus and an intravenous infusion of RTI-113.[12]

e This schedule generates high rates of responding for the conditioned stimulus in the
absence of the drug, providing a measure of drug-seeking behavior.[12][15]

Data Presentation

Table 1: RTI-113 Intravenous Self-Administration Parameters
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Parameter Value Reference

Animal Model Male Sprague-Dawley Rats [1]

Initial Body Weight 250-300 g

Housing Single-housed [1]

Catheter Type Intravenous Jugular Catheter [3]

RTI-113 Dose Range 0.01 - 0.30 mg/kg/infusion [11]

Vehicle Sterile 0.9% Saline

Session Duration 2 hours [1]

Acquisition Schedule Fixed Ratio 1 (FR1) [1]

Maintenance Schedule Second-Order (e.g., FI 15 min (12]
(FR10:S))

Conditioned Stimulus 20s Light Presentation [12]

Time-out Period

20 seconds

[1]
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Caption: Experimental workflow for RTI-113 intravenous self-administration in rodents.
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Caption: Mechanism of action of RTI-113 at the dopamine transporter.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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